Cas no 364354-06-3 (1,3,2-Dioxaborolane, 2-(3-fluoro-4-phenoxyphenyl)-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-(3-fluoro-4-phenoxyphenyl)-4,4,5,5-tetramethyl-
• CAS No: 364354-06-3
• MF: C₁₈H₂₀BFO₃
• MW: 314.159008979797
• CID: 3950842
• PubChem ID: 22736295
• Update Time: 2025-09-27

1,3,2-Dioxaborolane, 2-(3-fluoro-4-phenoxyphenyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(3-fluoro-4-phenoxyphenyl)-4,4,5,5-tetramethyl-
• 2-(3-fluoro-4-phenoxyphenyl)-4,4,5,5-tetrametyl-1,3,2-dioxaborolane
• 364354-06-3
• SCHEMBL4366318
• DTXSID701160284
• YVRWJAFWCFQGMK-UHFFFAOYSA-N
• 2-(3-fluoro-4-phenoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G69964
• DB-098097

• Inchi： 1S/C18H20BFO3/c1-17(2)18(3,4)23-19(22-17)13-10-11-16(15(20)12-13)21-14-8-6-5-7-9-14/h5-12H,1-4H3
• InChI Key： YVRWJAFWCFQGMK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 314.1489528g/mol
• Monoisotopic Mass: 314.1489528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers